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Compound of Interest

Compound Name: Chromic acid, potassium zinc salt

Cat. No.: B12672255 Get Quote

A Technical Guide to Potassium Zinc Chromate
Compounds
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical species referred to as

"chromic acid, potassium zinc salt." This term typically encompasses a class of inorganic

pigments more precisely identified as potassium zinc chromates. These compounds,

historically known for their utility as corrosion inhibitors and pigments, are of significant interest

due to the chemical properties and biological effects of hexavalent chromium. This document

details their alternative names, chemical identifiers, physicochemical properties, synthesis and

analysis protocols, and the toxicological mechanism of the chromate ion.

Nomenclature and Chemical Identification
The designation "chromic acid, potassium zinc salt" is a general descriptor for a group of

complex substances rather than a single, defined compound. These are often commercially

known as "Zinc Yellow" or "Chrome Yellow." The exact composition can vary, leading to

different chemical formulas and CAS numbers.

Alternative Names and Synonyms
The following is a list of common alternative names and synonyms for potassium zinc chromate

compounds:
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Zinc Potassium Chromate

Potassium Zinc Chromate Hydroxide

Zinc Yellow

Buttercup Yellow

Citron Yellow

Chromium Potassium Zinc Oxide

Potassium hydroxyoctaoxodizincatedichromate(1-)

Chromic acid (H2CrO4), potassium zinc salt

Chemical Identification
Different formulations and crystalline structures of potassium zinc chromate are identified by

distinct CAS numbers and molecular formulas. The table below summarizes the key identifiers

for the most common variants.

Chemical Name Molecular Formula CAS Number

Zinc potassium chromate CrH₃KOZn 37224-57-0

Potassium zinc chromate

(2:1:2)
Cr₂K₂O₈Zn 63020-43-9

Zinc potassium chromate Cr₂-H-O₉-Zn₂.K 11103-86-9

Potassium zinc chromate

(4:1:3)
Cr₃K₄O₁₂Zn 73210-88-5

Chromic acid, potassium zinc

salt
Not specified 41189-36-0

Zinc Yellow K₂O·4ZnCrO₄·3H₂O Not assigned

Basic Zinc Chromate ZnCrO₄·Zn(OH)₂ Not assigned
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Physicochemical Properties
The quantitative data available for potassium zinc chromate compounds are presented below.

These properties can vary depending on the specific composition and manufacturing process.

Property Value Citation(s)

Physical State
Greenish-yellow odorless

solid/powder.
[1][2][3]

Molecular Weight

Varies with composition (e.g.,

175.5 g/mol , 375.6 g/mol ,

418.9 g/mol ).

[4][5][6]

Density 3.40 to 3.60 g/cm³. [1][6]

Melting Point
Decomposes at approximately

500 °C.
[1][6]

Solubility in Water
Less than 1 mg/mL at 20 °C

(sparingly soluble).
[1][3]

Solubility in other Soluble in acids and alkalis. [2]

pH Approximately 7.5 in solution. [1][3]

Autoignition Temp.

400 °C (layer); 580 °C (cloud)

for Basic potassium zinc

chromate.

[1][3]

Experimental Protocols
Synthesis of Zinc Yellow Pigment (Potassium Zinc
Chromate)
The synthesis of zinc yellow pigments is typically achieved through precipitation reactions.

Below are representative protocols derived from the literature.[2][3][7][8]

Method 1: Precipitation from Soluble Salts[8]
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This method involves the reaction of soluble zinc, chromate, and potassium salts in an

aqueous solution.

Reactants:

Zinc Sulfate (ZnSO₄) or Zinc Chloride (ZnCl₂) solution (0.5 M)

Sodium Chromate (Na₂CrO₄) or Potassium Chromate (K₂CrO₄) solution (0.5 M)

Sodium Hydroxide (NaOH) solution (6 M)

Procedure:

In a beaker, add 5 mL of a 0.5 M solution of sodium or potassium chromate.

To this, add 5 mL of a 0.5 M solution of zinc sulfate or zinc chloride and stir the mixture. A

yellow-orange precipitate will form.

Test the pH of the solution. Add 6 M NaOH dropwise while stirring until the solution

becomes basic. The color of the precipitate will change to a bright yellow.

The resulting solid is basic zinc chromate.

Filter the precipitate using gravity or vacuum filtration.

Wash the precipitate with distilled water to remove soluble impurities.

Dry the pigment on the filter paper at room temperature or in a desiccator.

Method 2: Reaction with Zinc Oxide[6]

This industrial method involves the reaction of zinc oxide with a dichromate solution.

Reactants:

Zinc Oxide (ZnO)

Sodium Dichromate (Na₂Cr₂O₇) solution
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Potassium Chloride (KCl) solution

Procedure:

Prepare a slurry of zinc oxide in water.

Separately, prepare solutions of sodium dichromate and potassium chloride.

The zinc oxide slurry is reacted with the sodium dichromate and potassium chloride

solutions under controlled temperature and pH.

The precipitated potassium zinc chromate is then filtered, washed, and dried.

The following diagram illustrates a generalized workflow for the synthesis of potassium zinc

chromate via precipitation.
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Synthesis Workflow for Potassium Zinc Chromate
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Caption: Generalized workflow for the synthesis of potassium zinc chromate.
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Analytical Methods for Hexavalent Chromium in
Pigments
The analysis of potassium zinc chromate often focuses on quantifying the hexavalent

chromium content due to its toxicological significance. Standardized methods from

organizations like ASTM and NIOSH are available.

NIOSH Method 7600 (Visible Absorption Spectrophotometry)[9]

This method is used for the determination of hexavalent chromium.

Principle: The sample is collected on a filter, extracted, and the hexavalent chromium is

reacted with 1,5-diphenylcarbazide in an acidic solution to form a colored complex. The

absorbance of this complex is measured at 540 nm.

Sampling: Airborne particles are collected on a PVC filter.

Extraction: The filter is extracted with a solution of 2% NaOH and 3% Na₂CO₃.

Analysis:

An aliquot of the extract is acidified with sulfuric acid.

Diphenylcarbazide solution is added, and the solution is diluted to a known volume.

The absorbance is measured at 540 nm using a spectrophotometer.

The concentration is determined by comparison with a calibration curve prepared from

potassium chromate standards.

ASTM D5281 (Ion Chromatography)

This standard test method provides a procedure for the collection and analysis of airborne

hexavalent chromium.

Principle: The sample is collected on a filter and extracted. The extract is then analyzed by

ion chromatography with a post-column reactor and a UV-Vis detector.
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Sampling and Extraction: Similar to the NIOSH method.

Analysis:

The extracted sample is injected into an ion chromatograph.

Hexavalent chromium, as the chromate ion, is separated from other anions on an anion-

exchange column.

After separation, the chromate reacts with a diphenylcarbazide solution in a post-column

reactor to form the colored complex.

The complex is detected by a UV-Vis detector at 540 nm.

Toxicological Profile: Genotoxic Mechanism of
Hexavalent Chromium
Contrary to a classical signaling pathway involving receptor binding, the toxicity of hexavalent

chromium is primarily attributed to its genotoxic effects.[1][10][11][12][13] The hexavalent form

(Cr(VI)) is able to enter cells through anion transport channels. Once inside the cell, it is

reduced to the trivalent form (Cr(III)). This intracellular reduction is a key step in its toxicity, as

Cr(III) is the ultimate carcinogenic species that interacts with DNA.

The reduction of Cr(VI) to Cr(III) involves intermediate reactive species, such as Cr(V) and

Cr(IV), and reactive oxygen species (ROS), which can also contribute to cellular damage. The

resulting Cr(III) can then form stable complexes with macromolecules, including DNA, leading

to the formation of DNA adducts, DNA-protein crosslinks, and strand breaks. This DNA damage

can lead to mutations and chromosomal aberrations, which are critical events in

carcinogenesis.

The following diagram illustrates the intracellular mechanism of hexavalent chromium

genotoxicity.
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Intracellular Genotoxic Mechanism of Hexavalent Chromium
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Caption: Intracellular genotoxic mechanism of hexavalent chromium.
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Conclusion
"Chromic acid, potassium zinc salt" refers to a class of potassium zinc chromate

compounds, widely known as Zinc Yellow. These materials have a complex chemistry with

various formulations identified by different CAS numbers. Their primary application has been as

corrosion-inhibiting pigments. The presence of hexavalent chromium imparts significant

toxicological properties, primarily through a genotoxic mechanism involving intracellular

reduction and subsequent DNA damage. The experimental protocols for their synthesis are

based on precipitation reactions, and their analysis is focused on the quantification of

hexavalent chromium. This guide provides a foundational understanding of these compounds

for research and development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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